Cas no 52175-03-8 (3-(acetylamino)phenyl hydrogen sulfate)
52175-03-8 structure
Product Name:3-(acetylamino)phenyl hydrogen sulfate
CAS No:52175-03-8
MF:C8H9NO5S
MW:231.225761175156
CID:1576345
PubChem ID:3045391
Update Time:2025-04-21
3-(acetylamino)phenyl hydrogen sulfate Chemical and Physical Properties
Names and Identifiers
-
- 3-(acetylamino)phenyl hydrogen sulfate
- (3-acetamidophenyl) hydrogen sulfate
- N-(3-(Sulfooxy)phenyl)acetamide
- DTXSID00200205
- 52175-03-8
- Acetamide, N-(3-(sulfooxy)phenyl)-
-
- Inchi: 1S/C8H9NO5S/c1-6(10)9-7-3-2-4-8(5-7)14-15(11,12)13/h2-5H,1H3,(H,9,10)(H,11,12,13)
- InChI Key: MFHWPGOFQLPEHH-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OC1=CC=CC(=C1)NC(C)=O
Computed Properties
- Exact Mass: 231.02017
- Monoisotopic Mass: 231.02014356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 92.7
3-(acetylamino)phenyl hydrogen sulfate Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
52175-03-8 (3-(acetylamino)phenyl hydrogen sulfate) Related Products
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